Cas no 93801-74-2 (2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-)

2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]- structure
93801-74-2 structure
Product Name:2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-
CAS No:93801-74-2
MF:C7H9NO4S2
MW:235.28065943718
CID:752536
PubChem ID:11615595
Update Time:2025-04-19

2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-
    • (2,5-dioxopyrrolidin-1-yl) 2-(methyldisulfanyl)acetate
    • DTXSID50469502
    • 93801-74-2
    • Inchi: 1S/C7H9NO4S2/c1-13-14-4-7(11)12-8-5(9)2-3-6(8)10/h2-4H2,1H3
    • InChI Key: FZGGPAIRZLSNNU-UHFFFAOYSA-N
    • SMILES: S(CC(=O)ON1C(CCC1=O)=O)SC

Computed Properties

  • Exact Mass: 234.99730012g/mol
  • Monoisotopic Mass: 234.99730012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 114Ų
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